Cas no 440094-38-2 ((R)-O-isobutyroyllomatin)

• Product Name: (R)-O-isobutyroyllomatin
• CAS No: 440094-38-2
• MF: C₁₈H₂₀O₅
• MW: 316.3484
• CID: 4765660
• Update Time: 2025-07-12

(R)-O-isobutyroyllomatin Chemical and Physical Properties

Names and Identifiers

• (R)-O-isobutyroyllomatin

• Inchi： 1S/C18H20O5/c1-10(2)17(20)21-14-9-12-13(23-18(14,3)4)7-5-11-6-8-15(19)22-16(11)12/h5-8,10,14H,9H2,1-4H3/t14-/m1/s1
• InChI Key： PKHNHXIOSSYBJU-CQSZACIVSA-N
• SMILES： O1C2C([H])=C([H])C3C([H])=C([H])C(=O)OC=3C=2C([H])([H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 522
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins